3-Phenoxybenzyl pyridinium bromide

• CAS No.: 56562-65-3
• Molecular Formula: C18H16BrNO
• Molecular Weight: 342.2 g/mol
• IUPAC Name: 1-[(3-phenoxyphenyl)methyl]pyridin-1-ium;bromide
• InChI: InChI=1S/C18H16NO.BrH/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19;/h1-14H,15H2;1H/q+1;/p-1
• InChI Key: JNIJYGBPRISJNW-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C[N+]3=CC=CC=C3.[Br-]

Description

3-Phenoxybenzyl pyridinium bromide is a useful research compound. Its molecular formula is C18H16BrNO and its molecular weight is 342.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

52.6 g of the brominated product of m-tolylphenyl ether containing 26.3 g of 3-phenoxybenzyl bromide was added to a mixed solution of 100 ml of xylene and 50 ml of water, and then 11.9 g of pyridine was added thereto. The mixture was heated to 70° to 75°C, kept at the same temperature for 3 hours while stirring and then cooled to room temperature (about 20° - 30°C). The lower aqueous layer which separated was removed, washed with a small amount of xylene, evaporated and then dried under a reduced pressure to obtain 34.5 g of colorless, crystalline 3-phenoxybenzyl pyridinium bromide (m.p. 120° - 121°C).